Cas no 6552-55-2 (tert-butyl trityl sulfide)

tert-butyl trityl sulfide structure
Product name:tert-butyl trityl sulfide
tert-butyl trityl sulfide Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl trityl sulfide
- Benzene, 1,1',1''-(((1,1-dimethylethyl)thio)methylidyne)tris-
- Sulfide, tert-butyl trityl
- [tert-butylsulfanyl(diphenyl)methyl]benzene
- 6552-55-2
- SCHEMBL12308063
- DTXSID40215818
-
- Inchi: InChI=1S/C23H24S/c1-22(2,3)24-23(19-13-7-4-8-14-19,20-15-9-5-10-16-20)21-17-11-6-12-18-21/h4-18H,1-3H3
- InChI Key: DPTCBZNEMCMIET-UHFFFAOYSA-N
- SMILES: CC(C)(C)SC(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3
Computed Properties
- Exact Mass: 332.16002
- Monoisotopic Mass: 332.159871
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.3
- XLogP3: 6.5
Experimental Properties
- Density: 1.062
- Boiling Point: 426.9°C at 760 mmHg
- Flash Point: 200.4°C
- Refractive Index: 1.593
- PSA: 0
tert-butyl trityl sulfide Related Literature
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Clément Falaise,Raynald Giovine,Bénédicte Prelot,Marielle Huve,Thierry Loiseau Dalton Trans., 2017,46, 12010-12014
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Renyi Shi,Lijun Lu,Hangyu Xie,Jingwen Yan,Ting Xu,Hua Zhang,Xiaotian Qi,Yu Lan Chem. Commun., 2016,52, 13307-13310
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Yifang Gao,Yuan Jiao,Wenjing Lu,Yang Liu,Hui Han,Xiaojuan Gong,Shaomin Shuang,Chuan Dong J. Mater. Chem. B, 2018,6, 6099-6107
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Abhishek Lahiri,Natalia Borisenko,Andriy Borodin,Mark Olschewski,Frank Endres Phys. Chem. Chem. Phys., 2016,18, 5630-5637
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Yunxiang He,Lorna Hodgson,Paul Verkade Chem. Sci., 2020,11, 8394-8408
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